Cas no 2229354-65-6 (N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine)

• Product Name: N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine
• CAS No: 2229354-65-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6611387
• PubChem ID: 165976472
• Update Time: 2025-06-08

N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine
• N-[(4-ethylcyclohexyl)methyl]-N-methylhydroxylamine
• EN300-1810286
• 2229354-65-6

• Inchi： 1S/C10H21NO/c1-3-9-4-6-10(7-5-9)8-11(2)12/h9-10,12H,3-8H2,1-2H3
• InChI Key： IZBQPDBLOJVLJJ-UHFFFAOYSA-N
• SMILES： ON(C)CC1CCC(CC)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine

Introduction to N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine (CAS No. 2229354-65-6)

N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine (CAS No. 2229354-65-6) is a novel compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The chemical structure of N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine is composed of a cyclohexyl ring substituted with an ethyl group, a methyl group, and a hydroxylamine moiety. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine in several areas. One notable application is in the field of medicinal chemistry, where it has shown promise as a lead compound for the development of new therapeutic agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine exhibits potent inhibitory activity against a key enzyme involved in the progression of neurodegenerative diseases. This finding suggests that the compound could be further optimized to develop drugs for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential therapeutic applications, N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine has also been explored for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For instance, it has been used as a building block in the development of polymers with enhanced mechanical strength and thermal stability.

The synthesis of N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine typically involves multi-step reactions, including substitution and functional group manipulation. Researchers have reported various synthetic routes to produce this compound with high yields and purity. One common approach involves the reaction of 4-ethylcyclohexanone with methylamine followed by reduction to form the hydroxylamine derivative.

The physicochemical properties of N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine, such as its solubility, melting point, and stability, have been thoroughly characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-based processes.

In addition to its chemical properties, the safety profile of N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine has been evaluated through toxicity studies. These studies have shown that the compound exhibits low toxicity at relevant concentrations, making it a safe option for further research and development.

The potential applications of N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine extend beyond medicinal chemistry and materials science. It has also been investigated for its use in analytical chemistry as a reagent or derivatizing agent. Its ability to form stable complexes with metal ions has been exploited in the development of sensitive analytical methods for trace metal detection.

In conclusion, N-(4-ethylcyclohexyl)methyl-N-methylhydroxylamine (CAS No. 2229354-65-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in various fields. Ongoing studies continue to uncover new insights into its behavior and potential uses, highlighting its significance in modern scientific research.